Cas no 558465-76-2 (Benzenemethanol, -alpha--butyl-2,5-difluoro- (9CI))

• Product Name: Benzenemethanol, -alpha--butyl-2,5-difluoro- (9CI)
• CAS No: 558465-76-2
• MF: C₁₁H₁₄F₂O
• MW: 200.225070476532
• CID: 944589
• Update Time: 2022-07-26

Benzenemethanol, -alpha--butyl-2,5-difluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, -alpha--butyl-2,5-difluoro- (9CI)
• Benzenemethanol, α-butyl-2,5-difluoro-

• Inchi： 1S/C11H14F2O/c1-2-3-4-11(14)9-7-8(12)5-6-10(9)13/h5-7,11,14H,2-4H2,1H3
• InChI Key： ILVSADRMAGEIET-UHFFFAOYSA-N
• SMILES： C1(C(CCCC)O)=CC(F)=CC=C1F

Computed Properties

• Exact Mass: 200.101
• Monoisotopic Mass: 200.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2